2-ethyl-2-[[(5-methyl-1H-pyrazole-3-carbonyl)amino]methyl]butanoic acid

• IUPAC Name: 2-ethyl-2-[[(5-methyl-1H-pyrazole-3-carbonyl)amino]methyl]butanoic acid
• InChI: InChI=1S/C12H19N3O3/c1-4-12(5-2,11(17)18)7-13-10(16)9-6-8(3)14-15-9/h6H,4-5,7H2,1-3H3,(H,13,16)(H,14,15)(H,17,18)
• InChI Key: NFDGKHFIJAPUND-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(CNC(=O)C1=NNC(=C1)C)C(=O)O
• Molecular Formula: C12H19N3O3
• Molecular Weight: 253.30 g/mol

Description

2-ethyl-2-[[(5-methyl-1H-pyrazole-3-carbonyl)amino]methyl]butanoic acid is a chemical compound used in scientific research. It is also known as MK-677 or Ibutamoren. This compound is a non-peptide growth hormone secretagogue and acts as a potent agonist of the ghrelin receptor. MK-677 has been found to increase growth hormone levels and insulin-like growth factor-1 (IGF-1) levels in the body.

Mechanism of Action

MK-677 acts as a potent agonist of the ghrelin receptor. Ghrelin is a peptide hormone that stimulates the release of growth hormone from the pituitary gland. MK-677 mimics the action of ghrelin and stimulates the release of growth hormone from the pituitary gland. This results in an increase in growth hormone levels and IGF-1 levels in the body.
Biochemical and Physiological Effects:
MK-677 has been found to have several biochemical and physiological effects. It has been shown to increase lean body mass, bone density, and muscle strength in elderly individuals. It has also been shown to improve sleep quality and cognitive function in elderly individuals. MK-677 has also been shown to increase growth hormone levels and IGF-1 levels in the body.

Advantages and Limitations for Lab Experiments

MK-677 has several advantages for lab experiments. It is a non-peptide compound and can be easily synthesized. It has also been extensively studied and has a well-established mechanism of action. However, there are also limitations to using MK-677 in lab experiments. It can be expensive to synthesize and may not be readily available. Additionally, there may be ethical concerns with using MK-677 in animal studies.

Future Directions

There are several future directions for the study of MK-677. One area of research is the potential use of MK-677 in the treatment of growth hormone deficiency, osteoporosis, and muscle wasting disorders. Another area of research is the potential use of MK-677 in the treatment of cognitive disorders such as Alzheimer's disease. Additionally, there is ongoing research to better understand the mechanism of action of MK-677 and to identify potential side effects associated with its use.
Conclusion:
In conclusion, MK-677 is a non-peptide growth hormone secretagogue that acts as a potent agonist of the ghrelin receptor. It has been extensively studied for its potential therapeutic applications and has been found to increase growth hormone levels and IGF-1 levels in the body. MK-677 has several advantages for lab experiments, but there are also limitations to its use. There are several future directions for the study of MK-677, including its potential use in the treatment of growth hormone deficiency, osteoporosis, and cognitive disorders.

Synthesis Methods

MK-677 is synthesized through a multi-step process. The first step involves the reaction of 2-amino-2-methylpropanol with 5-methyl-1H-pyrazole-3-carboxylic acid to form the corresponding ester. The ester is then reacted with 4-chlorobutyronitrile to form the nitrile intermediate. The nitrile intermediate is then reduced with lithium aluminum hydride to form the amine intermediate, which is then reacted with ethyl chloroformate to form the final product, MK-677.

Scientific Research Applications

MK-677 has been extensively studied for its potential therapeutic applications. It has been found to increase lean body mass, bone density, and muscle strength in elderly individuals. It has also been shown to improve sleep quality and cognitive function in elderly individuals. MK-677 has also been studied for its potential use in the treatment of growth hormone deficiency, osteoporosis, and muscle wasting disorders.